Cas no 2171269-73-9 ((1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)
(1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
- 2171269-73-9
- 3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
- 2172224-95-0
- 2171181-83-0
- (1s,3s)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
- EN300-1531646
- (1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
- EN300-1531551
- EN300-1531277
-
- Inchi: 1S/C27H23BrN2O5/c28-16-9-10-22(25(31)29-17-11-15(12-17)26(32)33)24(13-16)30-27(34)35-14-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,15,17,23H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: KQKGYHQBXFIGNG-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(=O)O)C1)=O
Computed Properties
- Exact Mass: 534.07903g/mol
- Monoisotopic Mass: 534.07903g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
(1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1531277-0.05g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-0.1g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-0.25g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-0.5g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-1.0g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-2.5g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-5.0g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-10.0g |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1531277-50mg |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1531277-100mg |
(1r,3r)-3-[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid |
2171269-73-9 | 100mg |
$2963.0 | 2023-09-26 |
(1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on (1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
Recent Advances in the Study of (1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid (CAS: 2171269-73-9)
The compound (1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid (CAS: 2171269-73-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and enzyme inhibitors. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.
One of the key areas of research involving this compound is its role as a building block in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal. The incorporation of the cyclobutane ring into the peptide backbone has been shown to enhance the conformational rigidity and metabolic stability of the resulting peptides, making them more suitable for therapeutic use. Recent studies have demonstrated the efficient synthesis of (1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid using optimized reaction conditions, yielding high purity and excellent stereochemical control.
In addition to its utility in peptide synthesis, this compound has also been investigated for its potential as an enzyme inhibitor. Preliminary studies have shown that it can selectively target specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. The bromo-substituted benzamide moiety is believed to play a critical role in its binding affinity and selectivity. Further structural-activity relationship (SAR) studies are underway to optimize its inhibitory potency and reduce potential off-target effects.
Another notable application of (1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid is in the field of drug delivery. Its unique chemical properties, including the Fmoc group and cyclobutane ring, make it an attractive candidate for the design of prodrugs and drug conjugates. Recent research has explored its use in targeted drug delivery systems, where it can be conjugated to therapeutic agents to improve their solubility, stability, and bioavailability. These advancements highlight the versatility of this compound in addressing current challenges in drug development.
Despite these promising findings, several challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, in vivo stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research on (1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid underscores its potential as a valuable tool in medicinal chemistry and drug discovery. Continued exploration of its applications and optimization of its properties will likely yield significant contributions to the field in the coming years.
2171269-73-9 ((1r,3r)-3-4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)